Cas no 1361921-82-5 (2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361921-82-5
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912551
• Update Time: 2025-07-02

2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-7(2-3-15)5-16-8(4-11)9(6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： XYWROZCGJKQEIZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C)C(CC#N)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361921-82-5)

2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361921-82-5, belongs to a class of pyridine derivatives that exhibit remarkable potential in the development of novel therapeutic agents. The structural features of this molecule, including its chloromethyl, methyl, and trifluoromethoxy substituents, as well as the presence of an acetonitrile group at the 5-position, contribute to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a crucial pharmacophore in numerous drugs. The introduction of various functional groups, such as the chloromethyl (-CH₂Cl) moiety, enhances the compound's reactivity and allows for further derivatization. This property is particularly useful in drug discovery, where modifications at specific sites can lead to improved pharmacokinetic profiles and target specificity.

The methyl (-CH₃) group at the 4-position of the pyridine ring adds another layer of complexity to the molecule. While it may not directly contribute to biological activity, it can influence the overall solubility and metabolic stability of any derivative formed from this compound. Additionally, the presence of a trifluoromethoxy (-OCH₂CF₃) group at the 3-position introduces fluorine atoms, which are well-known for their ability to modulate drug properties such as lipophilicity, metabolic stability, and binding affinity. Fluoro-substituted compounds often exhibit enhanced bioavailability and prolonged half-lives, making them highly desirable in pharmaceutical development.

The acetonitrile group at the 5-position further diversifies the chemical properties of 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile. Acetonitrile is a common solvent and reagent in organic synthesis, and its incorporation into the molecule can facilitate various chemical transformations. For instance, it can serve as a nucleophile or participate in condensation reactions, enabling the synthesis of more complex structures.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. A study published in *Journal of Medicinal Chemistry* demonstrated that pyridine-based compounds often exhibit potent activity against a wide range of targets, including enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile align well with these findings, suggesting its potential utility in designing novel therapeutic agents.

In particular, the chloromethyl group provides a versatile handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce diverse substituents at this position, leading to libraries of derivatives with tailored biological activities. Such strategies are commonly employed in high-throughput screening campaigns to identify lead compounds for drug development.

The influence of fluorine atoms on drug properties cannot be overstated. The trifluoromethoxy group not only enhances lipophilicity but also improves metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic is particularly valuable for drugs that require longer durations of action or have narrow therapeutic windows. Several recent publications have showcased fluorinated pyridines as key components in antiviral and anticancer agents, underscoring their importance in modern drug design.

Moreover, computational modeling studies have increasingly been utilized to predict the binding affinities and pharmacokinetic properties of novel compounds. These studies often rely on detailed knowledge of molecular structure and interactions. The unique combination of substituents in 2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile makes it an attractive candidate for such analyses. By leveraging computational tools, researchers can gain insights into how this compound might interact with biological targets and optimize its design for enhanced efficacy.

The acetonitrile group also plays a role in determining the solubility and permeability characteristics of derivatives derived from this compound. Acetonitrile-based solvents are frequently used in pharmaceutical formulations due to their ability to dissolve a wide range of organic molecules. This property can be exploited to improve the bioavailability of drugs by facilitating formulation into oral or injectable dosage forms.

In conclusion,2-(Chloromethyl)-4-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361921-82-5) represents a promising building block for pharmaceutical research and development. Its unique structural features—combining a reactive chloromethyl group with stabilizing fluorine atoms—make it an ideal candidate for generating novel bioactive molecules. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques, compounds like this are poised to play a critical role in addressing unmet medical needs.